Cas no 2272708-90-2 (D-Proline, 2-cyclobutyl-)
D-Proline, 2-cyclobutyl- is a non-natural proline derivative characterized by its cyclobutyl substitution at the 2-position and the D-configuration of the proline backbone. This chiral building block is valuable in asymmetric synthesis and peptide modification, offering enhanced steric and electronic properties compared to unsubstituted proline. The cyclobutyl group introduces conformational constraints, influencing secondary structure formation in peptides and improving metabolic stability. Its rigid framework makes it useful in medicinal chemistry for designing protease inhibitors and bioactive compounds. The D-configuration further expands its utility in enantioselective catalysis and the development of peptidomimetics. High purity and defined stereochemistry ensure reproducibility in research and industrial applications.
D-Proline, 2-cyclobutyl- structure
Product Name:D-Proline, 2-cyclobutyl-
CAS No:2272708-90-2
MF:C9H15NO2
MW:169.220902681351
CID:5155165
Update Time:2025-10-29
D-Proline, 2-cyclobutyl- Chemical and Physical Properties
Names and Identifiers
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- D-Proline, 2-cyclobutyl-
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- Inchi: 1S/C9H15NO2/c11-8(12)9(5-2-6-10-9)7-3-1-4-7/h7,10H,1-6H2,(H,11,12)/t9-/m0/s1
- InChI Key: KFXFZJVJKCZHFX-VIFPVBQESA-N
- SMILES: C(O)(=O)[C@@]1(C2CCC2)CCCN1
D-Proline, 2-cyclobutyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YF0010233-1.0g |
(S)-2-cyclobutylpyrrolidine-2-carboxylic acid |
2272708-90-2 | 97% | 1.0g |
¥10800 | 2023-03-30 | |
| Bestfluorodrug | YF0010233-1g |
(S)-2-cyclobutylpyrrolidine-2-carboxylic acid |
2272708-90-2 | 97% | 1g |
¥10800 | 2023-09-19 |
D-Proline, 2-cyclobutyl- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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